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Compound of Interest

N-hexadecanoyl-L-Homoserine
Compound Name:
lactone

Cat. No.: B15597740

N-Hexadecanoyl-L-Homoserine Lactone: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-hexadecanoyl-L-Homoserine lactone (C16-HSL) is a member of the N-acyl-homoserine
lactone (AHL) family of signaling molecules. These molecules are crucial for quorum sensing, a
cell-to-cell communication process that allows bacteria to coordinate gene expression in
response to population density. C16-HSL, with its long acyl chain, is particularly important in
the regulation of various physiological processes in several Gram-negative bacteria, including
symbiosis, biofilm formation, and virulence. This technical guide provides a comprehensive
overview of the physical and chemical properties of C16-HSL, detailed experimental protocols,
and an in-depth look at its role in bacterial signaling pathways.

Physical and Chemical Properties

N-hexadecanoyl-L-Homoserine lactone is a white crystalline solid at room temperature. Its
properties are summarized in the tables below.

General Properties
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Property Value Reference

CAS Number 87206-01-7 [1]

Molecular Formula C20H37NOs [1]

Molecular Weight 339.5 g/mol [1]
N-[(3S)-2-oxotetrahydrofuran-

IUPAC Name ) N/A
3-yllhexadecanamide
C16-HSL, N-Palmitoyl-L-

Synonyms ) [1]
homoserine lactone

Solubility
Solvent Solubility Notes
Chloroform Soluble [2]

Dimethyl sulfoxide (DMSO)

Approx. 20 mg/mL

For a related compound, N-3-
oxo-hexadecanoyl-L-

Homoserine lactone.[3]

Dimethylformamide (DMF)

Approx. 20 mg/mL

For a related compound, N-3-
oxo-hexadecanoyl-L-

Homoserine lactone.[3]

Ethanol and Methanol

Soluble

Use is not recommended as

they can open the lactone ring.

[3]4]

Stability and Storage

Condition Stability Recommendation
Storage Temperature -20°C [4]
Long-term Stability > 4 years When stored at -20°C.[4]

Aqueous Solution

Not recommended for storage

Prepare fresh for each use.

Light and Moisture

Protect from light and moisture

N/A
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Signaling Pathways

N-hexadecanoyl-L-Homoserine lactone is a key signaling molecule in the quorum-sensing
circuitry of several bacteria, most notably in the nitrogen-fixing symbiont Sinorhizobium meliloti.
The canonical quorum-sensing system involving AHLs is the LuxI/LuxR-type circuit. In S.
meliloti, a more complex system involving Sinl, SinR, and ExpR regulates downstream genes.

The General Luxl/LuxR Quorum Sensing Circuit

The LuxI/LuxR system is the archetypal AHL-mediated quorum-sensing circuit. The Luxl
protein synthesizes the AHL signal, which diffuses out of the cell. As the bacterial population
density increases, the extracellular concentration of the AHL rises. Once a threshold
concentration is reached, the AHL diffuses back into the cells and binds to the LuxR
transcriptional regulator. The AHL-LUxR complex then activates the transcription of target
genes, often including the luxl gene itself, creating a positive feedback loop.
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A generalized Luxl/LuxR quorum-sensing circuit.
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The Sinl/SInR/IEXpR Quorum Sensing Pathway in
Sinorhizobium meliloti

In S. meliloti, the production of long-chain AHLS, including C16-HSL, is catalyzed by the Sinl
synthase. The regulation of genes involved in symbiosis and exopolysaccharide (EPS)
production is controlled by a more intricate system involving two LuxR-type regulators, SinR
and ExpR. SinR appears to control sinl expression independently of AHLs, while EXpR requires
AHLs to activate the transcription of downstream targets, such as the exp genes responsible
for EPS Il production. This dual regulatory system allows for a more nuanced response to
changes in population density and environmental cues.
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Prepare agar plates with
X-Gal and biosensor lawn

!

Place sterile paper discs
on the agar surface

!

Apply C16-HSL solutions
to the discs

Incubate at 28-30°C
for 24-48 hours

Observe for colored halos

!

Measure halo diameter
to determine activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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